Cas no 35507-35-8 (Benzenamine,4,4'-diselenobis- (9CI))

Benzenamine,4,4'-diselenobis- (9CI) is an organoselenium compound characterized by its diselenide (-Se-Se-) linkage bridging two aniline moieties. This structure imparts unique redox-active properties, making it valuable in applications such as catalysis, materials science, and organic synthesis. The diselenide bond offers enhanced stability compared to analogous sulfur or oxygen derivatives, while retaining reactivity in selective transformations. Its electron-rich aromatic system further contributes to its utility as a ligand or intermediate in coordination chemistry and polymer synthesis. The compound’s distinct selenium-based functionality enables precise tuning of electronic and steric properties, supporting its use in specialized chemical research and advanced material development.
Benzenamine,4,4'-diselenobis- (9CI) structure
35507-35-8 structure
Product Name:Benzenamine,4,4'-diselenobis- (9CI)
CAS No:35507-35-8
MF:C12H12N2Se2
MW:342.15708065033
CID:315157
PubChem ID:37161
Update Time:2025-09-26

Benzenamine,4,4'-diselenobis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4,4'-diselenobis- (9CI)
    • 4-[(4-aminophenyl)diselanyl]aniline
    • 4,4'-diaminophenyldiselenide
    • 4,4'-Diselandiyl-di-anilin
    • 4,4'-diselanediyldianiline
    • ANILINE,p,p'-DISELENODI
    • Bis-(4-amino-phenyl)-diselenid
    • Bis(4-aminophenyl)diselenide
    • p,p'-Diselenodianiline
    • CHEMBL1806723
    • AKOS015969239
    • SCHEMBL6675957
    • ANILINE, p,p'-DISELENODI-
    • diaminodiphenyl diselenide
    • YSZC3145
    • 4-13-00-01420 (Beilstein Handbook Reference)
    • DTXSID10189012
    • BRN 3137568
    • 915402-25-4
    • 35507-35-8
    • G71737
    • Inchi: 1S/C12H12N2Se2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8H,13-14H2
    • InChI Key: YKWRUFUXIJXQGC-UHFFFAOYSA-N
    • SMILES: [Se](C1C=CC(=CC=1)N)[Se]C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 343.93300
  • Monoisotopic Mass: 343.933092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52

Experimental Properties

  • Boiling Point: 501.8°C at 760 mmHg
  • Flash Point: 257.3°C
  • PSA: 52.04000
  • LogP: 1.28760

Benzenamine,4,4'-diselenobis- (9CI) Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Benzenamine,4,4'-diselenobis- (9CI) Related Literature

Additional information on Benzenamine,4,4'-diselenobis- (9CI)

Comprehensive Overview of Benzenamine,4,4'-diselenobis- (9CI) (CAS No. 35507-35-8)

Benzenamine,4,4'-diselenobis- (9CI), with the CAS number 35507-35-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to as 4,4'-diselenobisbenzenamine, belongs to the class of selenium-containing aromatic amines, which are increasingly studied for their roles in advanced material science and pharmaceutical research.

The molecular structure of Benzenamine,4,4'-diselenobis- (9CI) features a diselenide (-Se-Se-) bridge connecting two aniline moieties. This structural motif is particularly intriguing because of the growing interest in selenium-based compounds for their redox-active properties and potential applications in antioxidant research. Researchers are actively exploring how such compounds can mimic natural selenoproteins, which play critical roles in cellular defense mechanisms against oxidative stress.

In the context of current scientific trends, 35507-35-8 has become a subject of investigation for its possible utility in organic electronics. The compound's conjugated system and selenium atoms make it a candidate for conductive materials and molecular semiconductors. This aligns perfectly with the global push toward sustainable energy solutions and the search for novel organic photovoltaic materials that could revolutionize solar cell technology.

Another area where Benzenamine,4,4'-diselenobis- (9CI) shows promise is in medicinal chemistry. The pharmaceutical industry has shown increasing interest in selenium-containing compounds due to their potential therapeutic effects. While not making any medical claims, it's worth noting that compounds with similar structures are being studied for their possible roles in various biological processes, making 35507-35-8 an interesting target for further research.

The synthesis of Benzenamine,4,4'-diselenobis- (9CI) typically involves the coupling of 4-aminophenylselenol derivatives, a process that has been refined over the years to improve yield and purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the broader scientific community's commitment to environmentally friendly synthesis methods. This aspect is particularly relevant given the current focus on sustainable chemistry practices across industries.

From an analytical perspective, characterizing CAS No. 35507-35-8 requires specialized techniques due to the presence of selenium. Advanced methods such as NMR spectroscopy (particularly 77Se NMR), mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These analytical challenges make the compound particularly interesting for researchers developing new spectroscopic methods for selenium-containing species.

The stability and handling of Benzenamine,4,4'-diselenobis- (9CI) are subjects of ongoing research. Like many organoselenium compounds, it requires careful storage conditions to prevent degradation. Recent studies have focused on understanding its thermal stability and photochemical behavior, which are crucial for potential applications in materials science. These investigations contribute to the broader understanding of selenium chemistry and its practical implications.

In the context of intellectual property, 35507-35-8 has been mentioned in several patents related to specialty chemicals and advanced materials. The compound's unique properties have made it a valuable subject for industrial research, particularly in fields requiring tailored molecular structures with specific electronic or chemical characteristics. This commercial interest underscores the compound's potential significance beyond academic research.

Looking toward future directions, research on Benzenamine,4,4'-diselenobis- (9CI) is likely to expand in several exciting areas. The growing field of catalysis may benefit from its potential as a ligand or catalyst precursor. Additionally, its applications in nanotechnology and molecular engineering are just beginning to be explored. As the scientific community continues to uncover the versatile properties of selenium-containing compounds, CAS No. 35507-35-8 will undoubtedly remain an important subject of study.

For researchers interested in working with Benzenamine,4,4'-diselenobis- (9CI), it's essential to consult the latest literature and safety data. While not classified as hazardous under normal circumstances, proper laboratory practices should always be followed when handling any chemical substance. The compound's growing importance in various scientific disciplines makes it a fascinating subject for both fundamental research and potential technological applications.

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